Cas no 58349-09-0 (Thiourea, nonyl-)
Thiourea, nonyl- structure
Product Name:Thiourea, nonyl-
CAS No:58349-09-0
MF:C10H22N2S
MW:202.360081195831
CID:342408
PubChem ID:14849072
Update Time:2025-04-19
Thiourea, nonyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, nonyl-
- nonylthiourea
- SCHEMBL5570327
- 58349-09-0
- DTXSID30564680
- N-Nonylthiourea
-
- Inchi: 1S/C10H22N2S/c1-2-3-4-5-6-7-8-9-12-10(11)13/h2-9H2,1H3,(H3,11,12,13)
- InChI Key: DOXBODWJDNHQOS-UHFFFAOYSA-N
- SMILES: S=C(N)NCCCCCCCCC
Computed Properties
- Exact Mass: 202.15056
- Monoisotopic Mass: 202.15036988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- PSA: 38.05
Thiourea, nonyl- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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